2-chloro-6-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C15H15ClFNO3S/c16-10-3-1-4-11(17)14(10)15(20)18-9-12(21-7-6-19)13-5-2-8-22-13/h1-5,8,12,19H,6-7,9H2,(H,18,20)
• InChI Key: OSFUZNPUVHJCIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC(C2=CC=CS2)OCCO)F
• Molecular Formula: C15H15ClFNO3S
• Molecular Weight: 343.8 g/mol
• CAS No.: 2034364-44-6

Description

2-chloro-6-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C15H15ClFNO3S and its molecular weight is 343.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antipathogenic Activity

Research has demonstrated the synthesis and characterization of thiourea derivatives with significant antipathogenic activities. Such studies highlight the potential of these compounds in developing novel antimicrobial agents with antibiofilm properties, particularly against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).

Structural Properties and Synthesis Techniques

The structural characterization of related compounds, including X-ray diffraction studies, provides insights into their crystalline forms and molecular interactions. Such research contributes to the understanding of how different substituents and synthesis techniques impact the properties and potential applications of these compounds (Sharma et al., 2016).

Potential as Imaging Agents

Fluorinated derivatives of related compounds have been explored for their potential as imaging agents in positron emission tomography (PET) studies. These studies focus on evaluating the binding affinity and selectivity for specific receptors, offering a pathway for the development of diagnostic tools in neurodegenerative disorders and cancer (Lang et al., 1999).